Cas no 62613-67-6 (1H-Indole, 2-(4-methoxyphenyl)-5-methyl-)

1H-Indole, 2-(4-methoxyphenyl)-5-methyl- structure
62613-67-6 structure
Product Name:1H-Indole, 2-(4-methoxyphenyl)-5-methyl-
CAS No:62613-67-6
MF:C16H15NO
MW:237.296404123306
CID:438224
PubChem ID:20308104
Update Time:2025-04-19

1H-Indole, 2-(4-methoxyphenyl)-5-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole, 2-(4-methoxyphenyl)-5-methyl-
    • 2-(4-methoxyphenyl)-5-methyl-1H-indole
    • AQ-360/43019940
    • SCHEMBL11651810
    • 62613-67-6
    • DTXSID90604930
    • AKOS022220805
    • Inchi: 1S/C16H15NO/c1-11-3-8-15-13(9-11)10-16(17-15)12-4-6-14(18-2)7-5-12/h3-10,17H,1-2H3
    • InChI Key: ZQEQVVRCPHFXHT-UHFFFAOYSA-N
    • SMILES: O(C)C1C=CC(=CC=1)C1=CC2C=C(C)C=CC=2N1

Computed Properties

  • Exact Mass: 237.11545
  • Monoisotopic Mass: 237.115364102g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 272
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 25Ų

Experimental Properties

  • PSA: 25.02
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